Cas no 1002664-37-0 ([4-(Methoxycarbonyl)phenyl]methyl 3,6-dichloropyridine-2-carboxylate)

• Product Name: [4-(Methoxycarbonyl)phenyl]methyl 3,6-dichloropyridine-2-carboxylate
• CAS No: 1002664-37-0
• MF: C₁₅H₁₁Cl₂NO₄
• MW: 340.158142328262
• CID: 5763042
• PubChem ID: 2485115
• Update Time: 2025-05-24

[4-(Methoxycarbonyl)phenyl]methyl 3,6-dichloropyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1002664-37-0
• EN300-26580545
• Z16552017
• [4-(methoxycarbonyl)phenyl]methyl 3,6-dichloropyridine-2-carboxylate
• AKOS033509651
• [4-(Methoxycarbonyl)phenyl]methyl 3,6-dichloropyridine-2-carboxylate

• Inchi： 1S/C15H11Cl2NO4/c1-21-14(19)10-4-2-9(3-5-10)8-22-15(20)13-11(16)6-7-12(17)18-13/h2-7H,8H2,1H3
• InChI Key： GDMBRQNLMXBNSU-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(N=C1C(=O)OCC1C=CC(C(=O)OC)=CC=1)Cl

Computed Properties

• Exact Mass: 339.0065132g/mol
• Monoisotopic Mass: 339.0065132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 65.5Ų

Additional information on [4-(Methoxycarbonyl)phenyl]methyl 3,6-dichloropyridine-2-carboxylate

Comprehensive Overview of [4-(Methoxycarbonyl)phenyl]methyl 3,6-dichloropyridine-2-carboxylate (CAS No. 1002664-37-0)

[4-(Methoxycarbonyl)phenyl]methyl 3,6-dichloropyridine-2-carboxylate (CAS No. 1002664-37-0) is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. This ester derivative combines a pyridine core with a methoxycarbonylphenyl group, making it a versatile intermediate for synthesizing bioactive molecules. Its unique structural features, including the 3,6-dichloropyridine moiety, contribute to its reactivity and utility in modern chemical synthesis.

The compound's CAS number 1002664-37-0 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in supply chains. Researchers frequently explore its potential as a building block for crop protection agents or drug discovery, aligning with current trends in sustainable agriculture and precision medicine. Recent studies highlight its role in developing enzyme inhibitors, particularly in targeting plant pathogens or metabolic disorders.

From a synthetic chemistry perspective, [4-(Methoxycarbonyl)phenyl]methyl derivatives are gaining attention due to their balanced lipophilicity and steric properties. These characteristics make CAS No. 1002664-37-0 valuable for optimizing drug bioavailability – a hot topic in pharmaceutical forums. The compound's dichloropyridine segment also resonates with ongoing research into heterocyclic compounds, which dominate 85% of FDA-approved drugs.

Environmental considerations are increasingly shaping compound selection, and 1002664-37-0 demonstrates favorable stability under controlled conditions. Its degradation profile is frequently compared to newer green chemistry alternatives in academic discussions. Analytical methods like HPLC-MS and NMR spectroscopy are typically employed for purity verification, addressing quality concerns raised in research communities.

In commercial contexts, suppliers often highlight the compound's high purity grade (typically ≥95%) and batch-to-batch consistency. These metrics directly respond to market demands for reproducible research materials, a key concern voiced in scientific purchasing departments. Storage recommendations usually specify ambient temperature protection from moisture, reflecting practical handling questions commonly searched in laboratory forums.

The structural flexibility of 3,6-dichloropyridine-2-carboxylate derivatives allows diverse functionalization, making them subjects in structure-activity relationship (SAR) studies. This aligns with industry focus on molecular optimization strategies. Patent analyses reveal growing interest in related structures for biodegradable materials development, connecting to circular economy initiatives.

Safety data sheets for CAS No. 1002664-37-0 emphasize standard laboratory precautions, addressing workplace safety queries. While not classified as hazardous under normal conditions, proper personal protective equipment (PPE) remains recommended during handling – a detail frequently sought in safety training resources. The compound's molecular weight (340.17 g/mol) and melting point characteristics are often referenced in process chemistry discussions.

Emerging applications include potential use in fluorescent probes and photoactive materials, reflecting interdisciplinary research trends. These developments respond to growing interest in functional chemicals for diagnostic and material science applications. The compound's UV absorption properties make it particularly interesting for optical material studies.

From a regulatory standpoint, [4-(Methoxycarbonyl)phenyl]methyl 3,6-dichloropyridine-2-carboxylate complies with major chemical inventories including TSCA and EINECS. This compliance information directly addresses procurement questions from international research teams. Documentation typically includes detailed spectral data and chromatograms to support analytical method development.

Future research directions may explore the compound's potential in catalysis or as a ligand in coordination chemistry, areas gaining traction in academic publications. Its balanced electron-withdrawing and donating groups present interesting possibilities for molecular electronics applications, connecting to nanotechnology trends. These prospective uses maintain relevance with evolving chemical innovation searches across scientific databases.